Cas no 1323056-03-6 (2-(1-Methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)-N-(quinolin-3-yl)propanamide)

• Product Name: 2-(1-Methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)-N-(quinolin-3-yl)propanamide
• CAS No: 1323056-03-6
• MF: C₂₁H₁₇N₃O₂
• MW: 343.378584623337
• MDL: MFCD17922016
• CID: 5249827
• PubChem ID: 51337691
• Update Time: 2025-07-02

2-(1-Methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)-N-(quinolin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)-N-(quinolin-3-yl)propanamide
• 2-(1-methylidene-3-oxoisoindol-2-yl)-N-quinolin-3-ylpropanamide
• 2H-Isoindole-2-acetamide, 1,3-dihydro-α-methyl-1-methylene-3-oxo-N-3-quinolinyl-

• MDL： MFCD17922016
• Inchi： 1S/C21H17N3O2/c1-13-17-8-4-5-9-18(17)21(26)24(13)14(2)20(25)23-16-11-15-7-3-6-10-19(15)22-12-16/h3-12,14H,1H2,2H3,(H,23,25)
• InChI Key： ANWKIFSWPBSZPB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(=C)N1C(C(NC1=CN=C2C=CC=CC2=C1)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 590
• XLogP3: 3.2
• Topological Polar Surface Area: 62.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1-Methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)-N-(quinolin-3-yl)propanamide

Introduction to 2-(1-Methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)-N-(quinolin-3-yl)propanamide (CAS No. 1323056-03-6)

2-(1-Methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)-N-(quinolin-3-yl)propanamide, identified by its CAS number 1323056-03-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by the presence of fused rings and functional groups that contribute to its unique chemical and biological properties. The molecular structure of this compound incorporates elements such as an isoindole moiety and a quinoline scaffold, which are well-documented for their role in modulating various biological pathways.

The isoindole ring system, particularly in its 1-methylidene-3-oxo configuration, is known for its ability to interact with biological targets in a manner that can influence enzyme activity, receptor binding, and other pharmacological mechanisms. This structural feature is often exploited in the design of bioactive molecules due to its potential to confer selectivity and potency. In contrast, the quinoline moiety is a well-established pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The combination of these two heterocyclic systems in 2-(1-Methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)-N-(quinolin-3-yl)propanamide suggests a compound with multifaceted biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies utilizing these techniques have indicated that the N-(quinolin-3-yl)propanamide substituent may play a crucial role in stabilizing interactions with protein targets through hydrogen bonding and hydrophobic interactions. Furthermore, the 1-methylidene-3-oxo group within the isoindole ring could serve as a key pharmacophoric element for binding to specific enzymes or receptors. These insights have guided experimental efforts aimed at optimizing the compound's pharmacological profile.

In vitro studies have begun to unravel the potential therapeutic applications of 2-(1-Methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yll)-N-(quinolinyl)propanamide. Initial assays have shown promising activity against certain kinases and transcription factors, which are implicated in cancer progression and inflammation. The quinoline moiety, in particular, has been associated with inhibitory effects on enzymes such as tyrosine kinases, which are frequently overexpressed in tumor cells. Additionally, the isoindole component may contribute to anti-inflammatory properties by modulating cytokine production and immune cell function.

The synthesis of this compound presents a challenge due to its intricate architecture. Multi-step organic reactions are typically employed to construct the isoindole core followed by functionalization at the quinoline ring. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have facilitated more efficient and scalable production processes. These innovations have not only improved yield but also allowed for greater structural diversity during lead optimization.

One of the most compelling aspects of this compound is its potential for further derivatization to enhance its biological activity. By modifying substituents on either the isoindole or quinoline portions of the molecule, chemists can fine-tune properties such as solubility, metabolic stability, and target affinity. Such modifications are critical for advancing from an initial hit compound to a viable drug candidate. Collaborative efforts between synthetic chemists and biologists are essential for identifying optimal derivatives through structure/activity relationship (SAR) studies.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the conformational flexibility of 2-(1-Methylidene--oxo--dihydro--H--isoindol--2--yil)--N--(quinolin--3--y)propanamide, helping to predict how it might interact with biological targets under different conditions. These predictions guide experimental design by highlighting key residues or functional groups that should be prioritized for modification or stabilization.

As research progresses, interdisciplinary approaches combining chemistry, biology, and computer science will continue to drive innovation in this field. The development of new synthetic routes and computational models will further streamline the process of identifying promising candidates like 1323056--03--6 for clinical investigation. The integration of high-throughput screening technologies with machine learning algorithms promises to accelerate the identification of lead compounds capable of modulating complex disease pathways.

The future prospects for this compound are promising, particularly as more data emerges from both preclinical studies and clinical trials if they become feasible given its potential applications. Researchers remain optimistic about its potential utility in addressing unmet medical needs by targeting pathways that are currently underserved by existing therapies. Continued investment in research infrastructure and collaborative networks will be crucial for translating laboratory discoveries into tangible therapeutic benefits.